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Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Dimethylpiperazine-2,3-dione, a derivative of the piperazine-2,3-dione scaffold, is a

molecule of interest in medicinal chemistry and organic synthesis. This document provides a

comprehensive overview of its discovery, history, synthesis, and physicochemical properties.

While specific biological data for this compound is limited in publicly accessible literature, the

broader class of piperazine derivatives exhibits a wide range of pharmacological activities,

including antifungal, antibacterial, antimalarial, and antitumor properties.[1] This guide

consolidates available quantitative data, outlines relevant experimental protocols for related

compounds, and presents logical workflows and structural information through diagrams.

Introduction
Piperazine and its derivatives are foundational scaffolds in the development of therapeutic

agents. The rigid, six-membered ring containing two nitrogen atoms provides a versatile

platform for structural modification, leading to a diverse array of biological activities. 1,4-
Dimethylpiperazine-2,3-dione (CAS No: 59417-06-0) is a specific iteration of this scaffold,

featuring methyl groups on both nitrogen atoms and two adjacent carbonyl groups.[2] Its
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structure lends itself to further chemical modification, making it a valuable building block in

synthetic chemistry.[1]

While a detailed historical account of the initial discovery of 1,4-Dimethylpiperazine-2,3-dione
is not readily available in the surveyed literature, its synthesis and structural characterization

are more recent subjects of study. The compound is listed with the National Cancer Institute

(NCI) under the NSC number 281685, indicating its inclusion in screening programs for

potential therapeutic activity.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 1,4-Dimethylpiperazine-2,3-dione is

presented in Table 1. This data is essential for its handling, formulation, and application in

experimental settings.

Property Value Source

Molecular Formula C₆H₁₀N₂O₂ [1][2]

Molecular Weight 142.16 g/mol [1][2]

CAS Number 59417-06-0 [1][2]

IUPAC Name
1,4-dimethylpiperazine-2,3-

dione
[2]

Density 1.169 g/cm³ [3]

Boiling Point 206.5 °C at 760 mmHg [3]

Flash Point 81.2 °C [3]

Refractive Index 1.491 [3]

LogP -1.20740 [3]

Topological Polar Surface Area 40.62 Å² [3]

Table 1: Physicochemical Properties of 1,4-Dimethylpiperazine-2,3-dione

Synthesis and Experimental Protocols
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The synthesis of 1,4-Dimethylpiperazine-2,3-dione has been referenced in the literature,

often citing a method by Haraguchi et al. (2015). While the full, detailed experimental protocol

from this specific publication could not be retrieved during the literature search for this guide, a

general understanding of the synthesis of related piperazine-diones can be established from

other studies. These methods typically involve the cyclization of N-substituted amino acid

derivatives or the dimerization of α-haloacetamides.

General Synthetic Approach for 1,4-Disubstituted
Piperazine-2,5-diones (Illustrative)
A common route to the isomeric 1,4-disubstituted piperazine-2,5-diones involves the

dimerization of N-substituted α-haloacetamides. This approach provides a conceptual basis for

the synthesis of the 2,3-dione isomer.

Experimental Protocol (Conceptual)

Preparation of N-methyl-α-chloroacetamide: Chloroacetyl chloride is reacted with

methylamine in an appropriate solvent (e.g., dichloromethane) under basic conditions to

yield N-methyl-α-chloroacetamide.

Dimerization: The N-methyl-α-chloroacetamide is then subjected to a base-mediated

dimerization. A strong base, such as sodium hydride, in a polar aprotic solvent like

dimethylformamide (DMF) can be used to facilitate the intramolecular cyclization of two

molecules, leading to the formation of the 1,4-dimethylpiperazine-2,5-dione ring.

Purification: The crude product is purified using standard techniques such as recrystallization

or column chromatography to yield the pure 1,4-disubstituted piperazine-dione.

Note: This is a generalized protocol for a related isomer and the precise conditions for the

synthesis of 1,4-Dimethylpiperazine-2,3-dione may differ.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1347186?utm_src=pdf-body
https://www.benchchem.com/product/b1347186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Product Purification

N,N'-Dimethylethylenediamine

Cyclocondensation

Oxalyl Chloride

1,4-Dimethylpiperazine-2,3-dione Recrystallization / Chromatography

Click to download full resolution via product page

A potential synthetic workflow for 1,4-Dimethylpiperazine-2,3-dione.

Biological Activity and Potential Applications
While specific studies detailing the biological activity of 1,4-Dimethylpiperazine-2,3-dione are

scarce, the broader class of piperazine derivatives has been extensively investigated and

shown to possess a wide range of pharmacological effects. These include:

Anthelmintic Activity: Piperazine and its derivatives are well-known for their effectiveness

against parasitic worms. They act by paralyzing the parasites, allowing them to be expelled

from the host's body. The mechanism is thought to involve the modulation of GABA receptors

in the parasites.

Anticancer Activity: Various piperazine-containing compounds have demonstrated potential

as antitumor agents, targeting cancers of the colon, prostate, breast, lung, and leukemia.[1]

A recent patent has also disclosed novel piperazine-2,3-dione derivatives as KRAS G12C

inhibitors for cancer treatment.[4]

Antimicrobial and Antifungal Activity: The piperazine scaffold is present in numerous

compounds with demonstrated antibacterial and antifungal properties.[1]

Central Nervous System (CNS) Activity: Derivatives of piperazine have been developed as

antipsychotics, antidepressants, and anticonvulsants.[5]
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Given the established bioactivity of the piperazine scaffold, 1,4-Dimethylpiperazine-2,3-dione
represents a compound of interest for further pharmacological screening and drug

development. Its inclusion in the NCI database suggests it has been considered for anticancer

screening.[1]
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Potential therapeutic areas for piperazine-2,3-dione derivatives.

Conclusion
1,4-Dimethylpiperazine-2,3-dione is a synthetically accessible small molecule with a well-

defined chemical structure. While its specific biological activities and historical discovery are

not extensively documented, its structural relationship to the pharmacologically privileged

piperazine class of compounds makes it a molecule of significant interest for further research.

The provided physicochemical data and conceptual synthetic protocols offer a foundation for

researchers and drug development professionals to explore the potential of this and related

compounds in various therapeutic areas. Future studies are warranted to elucidate the specific

biological targets and mechanisms of action of 1,4-Dimethylpiperazine-2,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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